![molecular formula C21H27N3O4S B5800219 N-(2,4-dimethylphenyl)-2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}acetamide](/img/structure/B5800219.png)
N-(2,4-dimethylphenyl)-2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is an amide, which is a type of organic compound that includes a carbonyl group (C=O) attached to a nitrogen atom. The presence of the piperazine ring, which is a six-membered ring containing two nitrogen atoms, and the methoxyphenyl and dimethylphenyl groups suggest that this compound could have interesting chemical properties and potential applications in medicinal chemistry .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate piperazine derivative with a sulfonyl chloride derivative of 4-methoxyphenyl . This would form the sulfonamide linkage. The 2,4-dimethylphenyl group could then be introduced through an acylation reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the piperazine ring, the sulfonyl group, and the aromatic rings of the methoxyphenyl and dimethylphenyl groups . The exact three-dimensional structure would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
As an amide, this compound could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine . The sulfonyl group could potentially be reduced to a sulfide .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group and the potential for hydrogen bonding could impact its solubility in different solvents .Scientific Research Applications
Pharmacological Research
This compound, due to the presence of a piperazine ring, may be of interest in pharmacological studies. Piperazines are known to serve as building blocks for a variety of pharmaceutical drugs, particularly as central nervous system stimulants . Research could explore its potential as a precursor for the synthesis of novel therapeutic agents.
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reference material for chromatographic analysis. Its unique structure allows for the development of specific detection and quantification methods using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) .
Sleep Disorder Treatment
A compound with a similar structure, ACT-462206, has been investigated as a dual orexin receptor antagonist with potential applications in treating sleep disorders . The compound could be studied for similar pharmacological effects, contributing to the development of new sleep aids.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
A structurally similar compound, act-462206, has been reported to be a potent antagonist of orexin1/2 receptors .
Mode of Action
Based on the action of similar compounds, it may interact with its target receptors and induce changes that affect the function of these receptors .
Biochemical Pathways
Given its potential interaction with orexin1/2 receptors, it may influence pathways related to sleep regulation, feeding behavior, and energy homeostasis .
Result of Action
Based on the action of similar compounds, it may influence cellular processes related to sleep regulation, feeding behavior, and energy homeostasis .
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4S/c1-16-4-9-20(17(2)14-16)22-21(25)15-23-10-12-24(13-11-23)29(26,27)19-7-5-18(28-3)6-8-19/h4-9,14H,10-13,15H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYVOWADNAALENM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylphenyl)-2-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.